BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of 2-
(Morpholinodithio)benzothiazole

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Morpholinodithio)benzothiazole

Cat. No.: B160313

An In-depth Technical Guide to 2-(Morpholinodithio)benzothiazole

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-(Morpholinodithio)benzothiazole, tailored for researchers, scientists, and drug
development professionals. The information presented is collated from various scientific and
chemical data sources.

Compound Identification and Core Properties

2-(Morpholinodithio)benzothiazole, also known by synonyms such as MBSS and MDB, is a
sulfur-containing heterocyclic compound.[1] Structurally, it is composed of a benzothiazole core
linked to a morpholine ring via a disulfide bridge.[1] This unique structure is fundamental to its
primary application in polymer chemistry.[1]

Table 1: Compound Identifiers
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Identifier Value
CAS Number 95-32-9[1][2][3][4]
Molecular Formula C11H12N20S3[1][2][3][4]
4-(1,3-benzothiazol-2-yldisulfanyl)morpholine[3
IUPAC Name ( Y yhmorp 13
[4]
MDB, MBSS, Morfax, Sulfenax MOB,
Synonyms

Accelerator MDBJ[1][4][5]

Quantitative Physical and Chemical Data

The compound is a solid substance under standard conditions, typically appearing as buff to
brown flakes or a cream to light-yellow powder.[1][4] It possesses a characteristic sweet odor.

[1]

Table 2: Physicochemical Properties

Property Value
Molecular Weight 284.4 g/mol [3][4]
_ _ 125 - 135 °C (Values vary across sources: 85.5-
Melting Point
87°C, 130°C, 132-136°C)[1][2][3][6][7]
Boiling Point (Predicted) 455.0 £ 55.0 °C[2][8]
Density (estimate) 1.37 - 1.51 g/cm?3[2][8]
- Insoluble in water.[1][9] Soluble in benzene,
Solubility
acetone, methanol, and chloroform.[1][2]
XLogP3 3.1-3.2[7]

Chemical Properties and Applications
Role in Rubber Vulcanization
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The principal application of 2-(Morpholinodithio)benzothiazole is as a delayed-action
vulcanization accelerator in the rubber industry.[1] Vulcanization is a critical chemical process
that enhances the physical properties of natural and synthetic rubber, such as elasticity,
durability, and heat resistance.[1] This compound plays a crucial role by accelerating the sulfur-
based cross-linking of polymer chains.[1] It provides an excellent balance between processing
safety (scorch delay) and a high rate of cure once initiated, which is highly desirable in
manufacturing processes for products like tires, belts, and hoses.[1][5] When used as an
accelerator, the typical dosage is 0.4-1.5 parts per hundred rubber (phr).[2]

Other Industrial and Research Applications

Beyond its primary role in rubber manufacturing, research has explored its potential in other
areas:

» Corrosion Inhibitor: It has been investigated for its ability to inhibit corrosion, particularly for
copper and steel surfaces in acidic environments.[1][3]

e Chemical Synthesis: Its unique structure makes it a valuable intermediate for synthesizing
other specialized chemicals.[5] It serves as a raw material for producing germicides and
pesticides in the agrochemical sector and as a precursor for active pharmaceutical
ingredients (APIs).[5]

Chemical Reactivity

The compound undergoes exothermic decomposition when subjected to temperatures above
200°C.[3] When heated with sulfur and zinc oxide, it can transform to yield different sulfur-
containing products depending on the reaction conditions.[3]

Experimental Protocols: Synthesis

A prevalent method for synthesizing 2-(Morpholinodithio)benzothiazole involves the reaction
of its monosulfide analogue, 2-(morpholinothio)benzothiazole, with elemental sulfur. A detailed
experimental protocol is outlined below.

Protocol: Synthesis from 2-
(Morpholinothio)benzothiazole and Sulfur[6]
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1. Reagents and Materials:

¢ 2-(morpholinothio)benzothiazole (25.2 g, 0.1 mole)
e Sulfur (3.2 g, 0.1 mole)

¢ Anhydrous isopropyl alcohol (150 ml)

¢ Sodium hydroxide (0.01 mole)

¢ 2-mercaptobenzothiazole (MBT) (0.01 mole)

e Glass or glass-lined reactor

2. Procedure:

» Charge the reactor with 2-(morpholinothio)benzothiazole, sulfur, and anhydrous isopropyl
alcohol.

e The catalyst, sodium salt of mercaptobenzothiazole, is formed in situ by adding solid sodium
hydroxide and then 2-mercaptobenzothiazole (MBT) to the reaction mixture.

 Stir the reaction mixture and heat it at refluxing temperature (approximately 82-83°C) for 2
hours. The reaction is typically complete within one hour.

e Cool the reaction mixture to 30°C. A precipitate usually begins to form between 67-74°C.

o Continue stirring and cool the mixture to 0°C. Hold the temperature at 0-10°C for about 30
minutes.

« Filter the mixture.

 Air dry the collected solids at 25-30°C.

3. Expected Outcome:

e A94.4-95% vyield of 2-(morpholinodithio)benzothiazole with a melting point of 132°-136°C.
[6]

Mandatory Visualizations

The following diagrams illustrate the synthesis workflow and the logical role of 2-
(Morpholinodithio)benzothiazole in industrial applications.
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Synthesis Workflow for 2-(Morpholinodithio)benzothiazole
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Caption: Synthesis workflow for 2-(Morpholinodithio)benzothiazole.
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Logical Role in Rubber Vulcanization
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Caption: Logical workflow of 2-(Morpholinodithio)benzothiazole in rubber vulcanization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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